Cas no 26346-39-4 (2-(7-Methyl-1H-indol-3-yl)ethylamine Hydrochloride)

• Product Name: 2-(7-Methyl-1H-indol-3-yl)ethylamine Hydrochloride
• CAS No: 26346-39-4
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• MDL: MFCD01074518
• CID: 242643
• PubChem ID: 16193304
• Update Time: 2025-04-19

2-(7-Methyl-1H-indol-3-yl)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine,7-methyl-, hydrochloride (1:?)
• 2-(7-METHYL-1H-INDOL-3-YL)ETHYLAMINE HYDROCHLORIDE
• 7-METHYLTRYPTAMINE HYDROCHLORIDE
• 2-[7-METHYLINDOL-3-YL]ETHYLAMINE HYDROCHLORIDE
• 3-(2-AMINOETHYL)-7-METHYLINDOLE HYDROCHLORIDE
• 7-MethyltryptamineHCl
• 26346-39-4
• CHEMBL1522572
• 7-methyltryp-tamine hydrochloride
• MLS000728904
• AKOS001476199
• 2-(7-methyl-1H-indol-3-yl)ethanamine;hydrochloride
• MFCD01074518
• M-4667
• 159730-18-4
• 2-(7-METHYL-1H-INDOL-3-YL)ETHYLAMINE HCL
• 2-(7-Methyl-1H-indol-3-yl)-ethylaMine hydrochloride
• 2-(7-methyl-1H-indol-3-yl)ethanamine hydrochloride
• 2-(7-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride
• FT-0621467
• SMR000307182
• SCHEMBL7818408
• [2-(7-methyl-1H-indol-3-yl)ethyl]amine hydrochloride
• AMY21001
• EN300-7439390
• 2-(7-Methyl-1H-indol-3-yl)ethylamine Hydrochloride

• MDL： MFCD01074518
• Inchi： 1S/C11H14N2.ClH/c1-8-3-2-4-10-9(5-6-12)7-13-11(8)10;/h2-4,7,13H,5-6,12H2,1H3;1H
• InChI Key： XXXLVXQSFKCFAL-UHFFFAOYSA-N
• SMILES： Cl.N1C=C(CCN)C2C=CC=C(C)C1=2

Computed Properties

• Exact Mass: 210.09200
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Boiling Point: 377.4°C at 760 mmHg
• Flash Point: 182.1°C
• PSA: 41.81000
• LogP: 3.47980